Cas no 2171159-98-9 (5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid)

• Product Name: 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid
• CAS No: 2171159-98-9
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6049780
• PubChem ID: 165537803
• Update Time: 2025-05-28

5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid
• EN300-1506103
• 5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylbenzoic acid
• 2171159-98-9

• Inchi： 1S/C27H26N2O5/c1-3-24(25(30)28-17-13-12-16(2)22(14-17)26(31)32)29-27(33)34-15-23-20-10-6-4-8-18(20)19-9-5-7-11-21(19)23/h4-14,23-24H,3,15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t24-/m1/s1
• InChI Key： SUTBNGAERDUNSN-XMMPIXPASA-N
• SMILES： O(C(N[C@@H](C(NC1C=CC(C)=C(C(=O)O)C=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid

Comprehensive Overview of 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid (CAS No. 2171159-98-9)

The compound 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid (CAS No. 2171159-98-9) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 2-methylbenzoic acid backbone and an Fmoc-protected amino group, makes it a valuable building block for designing bioactive peptides and small molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, bioconjugation, and proteomics studies.

In recent years, the demand for high-purity peptide intermediates like 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid has surged, driven by advancements in personalized medicine and targeted therapies. This compound is particularly relevant in the development of GPCR-targeting drugs and enzyme inhibitors, aligning with the growing focus on precision medicine. Its chiral center (2R configuration) further enhances its utility in stereoselective synthesis, a hot topic in asymmetric catalysis and chiral drug development.

The Fmoc group in this molecule serves as a temporary protecting group during solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. This aligns with frequent search queries like "Fmoc deprotection conditions" or "SPPS optimization strategies". The compound’s carboxylic acid moiety also enables facile conjugation to other molecules, addressing popular research themes such as antibody-drug conjugates (ADCs) and prodrug design.

From a synthetic chemistry perspective, CAS 2171159-98-9 exemplifies the trend toward modular chemical building blocks. Its structure allows for diverse modifications, making it a candidate for combinatorial chemistry libraries—a subject frequently searched in AI-driven drug discovery platforms. The 2-methylbenzoic acid segment may contribute to improved metabolic stability, a key concern in pharmacokinetic optimization discussions.

Quality control of this compound involves advanced analytical techniques like HPLC and mass spectrometry, reflecting industry standards for peptide purity verification. These methods ensure compliance with regulatory requirements for GMP-grade materials, a critical consideration for researchers investigating translational research pathways. The compound’s stability profile under various pH conditions is another area of interest, particularly for formulations in biologic delivery systems.

In summary, 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid represents a convergence of multiple cutting-edge research areas: from peptide therapeutics to structural bioinformatics. Its CAS registry (2171159-98-9) provides a unique identifier for regulatory documentation and patent applications, while its chemical features address contemporary challenges in drug solubility and target engagement. As the pharmaceutical industry continues to explore next-generation therapeutics, compounds like this will remain pivotal in bridging chemical innovation with biological applications.